2-Chloro-N-[(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-[(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)methyl]acetamide
• InChI: InChI=1S/C11H13ClN4O/c1-7-9-3-8(5-13-10(17)4-12)6-14-11(9)16(2)15-7/h3,6H,4-5H2,1-2H3,(H,13,17)
• InChI Key: BIFXQBWEOCVUCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(C=N2)CNC(=O)CCl)C
• Molecular Formula: C11H13ClN4O
• Molecular Weight: 252.70 g/mol

Description

2-Chloro-N-[(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)methyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 2-Chloro-N-[(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)methyl]acetamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
2-Chloro-N-[(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)methyl]acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in tumor growth, such as topoisomerase II and protein kinase C. Additionally, this compound has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Chloro-N-[(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)methyl]acetamide in lab experiments is its potential therapeutic applications. This compound has been shown to exhibit antitumor activity and possess anti-inflammatory and analgesic properties, making it a promising candidate for drug development. However, one of the limitations of using this compound is its complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 2-Chloro-N-[(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)methyl]acetamide. One potential direction is to further investigate its mechanism of action, which may help in the development of more effective drugs. Additionally, more research is needed to explore the potential therapeutic applications of this compound, particularly in the treatment of various inflammatory diseases. Finally, future studies could focus on developing more efficient synthesis methods for this compound, which would make it more accessible for scientific research.

Synthesis Methods

The synthesis of 2-Chloro-N-[(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)methyl]acetamide involves the reaction of 1,3-dimethylpyrazolo[3,4-b]pyridine-5-carbaldehyde with chloroacetyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane, and the product is purified using column chromatography.

Scientific Research Applications

2-Chloro-N-[(1,3-dimethylpyrazolo[3,4-b]pyridin-5-yl)methyl]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor activity by inhibiting the growth of cancer cells. Additionally, this compound has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases.